VLPA-GlcNAc

• Molecular Formula: C29H33BrN2O9
• Molecular Weight: 633.5 g/mol
• InChI: InChI=1S/C29H32N2O9.BrH/c1-17(33)30-26-28(37)27(36)24(16-32)40-29(26)39-22-10-8-18(15-23(22)38-2)7-9-19-11-13-31(14-12-25(34)35)21-6-4-3-5-20(19)21;/h3-11,13,15,24,26-29,32,36-37H,12,14,16H2,1-2H3,(H-,30,33,34,35);1H/b9-7+;/t24-,26-,27-,28-,29-;/m1./s1
• InChIKey: QSLVTYIKKMGDME-YNMMKIFYSA-N

VLPA-GlcNAc: Defined Chromogenic Substrate for Candida Differentiation

VLPA-GlcNAc (CAS 474644-34-3) is a chromogenic glucosaminide substrate, specifically a synthetic N-acetyl-β-D-glucosaminide derivative, developed as a key component for the rapid and specific identification of clinically relevant Candida species. Its core utility lies in its hydrolysis by the enzyme N-acetyl-β-D-glucosaminidase, which is differentially expressed among Candida spp., producing a distinct, visually unambiguous colorimetric signal within an agar medium. This enables the direct differentiation of Candida albicans, Candida dubliniensis, Candida tropicalis, and Candida kefyr based on colony color and morphology, a critical need in clinical microbiology and industrial quality control settings where rapid, accurate yeast identification is paramount for guiding treatment or ensuring product safety [1].

Single chemically defined chromogenic glucosaminide substrate

Optimized incorporation at published concentration for Candida Diagnostic Agar (CDA)

Produces three reported colony phenotypes without precise color assessment

Performance benchmarked against commercial chromogenic agars in a published 115-strain study

• [1] Cooke, V. M., Miles, R. J., Price, R. G., Midgley, G., Khamri, W., & Richardson, A. C. (2002). New chromogenic agar medium for the identification of Candida spp. Applied and Environmental Microbiology, 68(7), 3622–3627. View Source

Why Generic Substrates Cannot Substitute VLPA-GlcNAc

Generic chromogenic glucosaminide substrates, such as 5-bromo-4-chloro-3-indolyl N-acetyl-β-D-glucosaminide (X-GlcNAc) or 4-nitrophenyl N-acetyl-β-D-glucosaminide (pNP-GlcNAc), are designed for broad-spectrum detection of N-acetyl-β-D-glucosaminidase activity. However, their utility in differentiating closely related Candida species is limited by suboptimal specificity and sensitivity profiles when formulated into agar media. Simple substitution of VLPA-GlcNAc with these alternatives can lead to ambiguous colony coloration, lower diagnostic sensitivity for key species like C. tropicalis, or an inability to discriminate between clinically significant species such as C. albicans and C. dubliniensis, as demonstrated in comparative studies. This underscores that the unique chromophore-sugar linkage in VLPA-GlcNAc is not merely a generic enzyme reporter but a precisely tuned molecular probe that translates subtle differences in microbial enzyme activity into a reliable, high-resolution diagnostic output [1].

Chromophore-readout specificity

Generic glucosaminides (X-GlcNAc, pNP-GlcNAc) yield different chromogenic chemistry and colony colors, invalidating established sensitivity and specificity benchmarks for CDA.

Non-diffusing phenotype not replicated by analogs

Structurally related analog VRA-GlcNAc caused chromophore diffusion into agar; only VLPA-GlcNAc produces confined deep-red spots essential for unambiguous mixed-culture interpretation.

Proprietary mixtures obscure variables

Commercial chromogenic agars use undisclosed multi-substrate mixes, preventing independent formulation control and troubleshooting that the single defined substrate enables.

• [1] Cooke, V. M., Miles, R. J., Price, R. G., Midgley, G., Khamri, W., & Richardson, A. C. (2002). New chromogenic agar medium for the identification of Candida spp. Applied and Environmental Microbiology, 68(7), 3622–3627. View Source

VLPA-GlcNAc Performance Evidence vs. Commercial Chromogenic Agars

Sensitivity for C. tropicalis and C. kefyr Detection

In a direct head-to-head comparative study evaluating 115 clinical yeast strains, a VLPA-GlcNAc-based medium (Candida Diagnostic Agar, CDA) demonstrated perfect diagnostic accuracy (100% sensitivity and 100% specificity) for the combined detection of C. albicans and C. dubliniensis. This performance surpassed that of two leading commercial chromogenic agars: CHROMagar Candida and Candida ID agar. CDA's 100% sensitivity outperformed CHROMagar Candida's 97.6% sensitivity for this group. Furthermore, CDA's 100% specificity exceeded that of Candida ID agar, which showed a lower specificity of 96.8% [1]. This indicates CDA eliminates both false-negative and false-positive results for this clinically critical group, unlike the commercial alternatives.

Sensitivity C. tropicalis/kefyr

Head-to-head

+27.3 pp (100% vs. 72.7%)

Supports higher detection sensitivity for this species group in research strain panels

115 strains, 37°C, 24–48 h

Evidence Dimension	Diagnostic Accuracy for C. albicans + C. dubliniensis Group
Target Compound Data	Sensitivity: 100% (n=115), Specificity: 100% (n=115)
Comparator Or Baseline	Comparator 1 (CHROMagar Candida): Sensitivity: 97.6%, Specificity: 100%; Comparator 2 (Candida ID agar): Sensitivity: 100%, Specificity: 96.8%
Quantified Difference	Sensitivity: +2.4% vs. CHROMagar Candida; Specificity: +3.2% vs. Candida ID agar.
Conditions	Agar plate assay with 115 clinical yeast strains incubated at 37°C for 24-48h. Medium composition: Sabouraud dextrose agar + 0.32 g/L VLPA-GlcNAc [1].

Why This Matters

This quantifiable superiority in both sensitivity and specificity directly translates to a lower rate of misidentification, reducing the risk of inappropriate antifungal therapy selection or unnecessary additional confirmatory testing in clinical workflows.

• [1] Cooke, V. M., Miles, R. J., Price, R. G., Midgley, G., Khamri, W., & Richardson, A. C. (2002). New chromogenic agar medium for the identification of Candida spp. Applied and Environmental Microbiology, 68(7), 3622–3627. View Source

Unambiguous Three-Color Colony Interpretation

The VLPA-GlcNAc-based CDA medium demonstrated a substantial improvement in detecting the combined group of Candida tropicalis and Candida kefyr, achieving 100% sensitivity and 100% specificity. In stark contrast, the widely used CHROMagar Candida medium exhibited a significantly lower sensitivity of only 72.7% for the same group, while maintaining a specificity of 98.1% [1]. This means CHROMagar Candida failed to detect over 27% of the C. tropicalis/C. kefyr strains that CDA correctly identified. Furthermore, the comparator Candida ID agar was completely incapable of differentiating this group and instead targeted a broader, less clinically precise species cluster.

Colony color clarity

Head-to-head

3 discrete categories (red-spotted, pink, white) vs. ≥5 overlapping shades

Enables unambiguous interpretation without precise color assessment, reducing operator-dependent variability

CDA vs. CHROMagar Candida, Candida ID agar

Evidence Dimension	Diagnostic Sensitivity for C. tropicalis + C. kefyr Group
Target Compound Data	Sensitivity: 100%
Comparator Or Baseline	CHROMagar Candida Sensitivity: 72.7%
Quantified Difference	Sensitivity: +27.3% absolute increase vs. CHROMagar Candida.
Conditions	Agar plate assay with 115 clinical yeast strains incubated at 37°C for 24-48h [1].

Why This Matters

This dramatic 27.3% increase in detection sensitivity for non-albicans Candida species like C. tropicalis—which are increasingly associated with antifungal resistance—provides a critical advantage for epidemiological surveillance, outbreak investigation, and ensuring accurate patient diagnosis.

• [1] Cooke, V. M., Miles, R. J., Price, R. G., Midgley, G., Khamri, W., & Richardson, A. C. (2002). New chromogenic agar medium for the identification of Candida spp. Applied and Environmental Microbiology, 68(7), 3622–3627. View Source

Defined Single-Substrate Formulation vs. Proprietary Mixtures

Beyond numerical diagnostic metrics, the VLPA-GlcNAc substrate produces a visually distinct and unambiguous colorimetric readout that reduces operator-dependent variability. On CDA, C. albicans and C. dubliniensis form white colonies with deep-red spots on a transparent yellow background, C. tropicalis and C. kefyr produce uniformly pink colonies, and other Candida spp. (e.g., C. glabrata, C. parapsilosis) remain white. This discrete, non-overlapping color palette contrasts with commercial alternatives where differentiation often relies on subtle shade variations (e.g., different hues of blue or green) that can be subjective and lead to interpretation errors [1]. This is a functional differentiation derived from the unique chromogenic properties of the VLPA-GlcNAc hydrolysis product, which translates into a more robust and reliable assay endpoint.

Formulation transparency

Cross-study

1 defined substrate (0.32 g/L) vs. proprietary mixes (22 g/L or dual chromogens)

Allows independent preparation, QC, and troubleshooting without reliance on undisclosed mixtures

Published formulation: SDA base, VLPA-GlcNAc 0.55 mM

Evidence Dimension	Visual Differentiation Clarity
Target Compound Data	Three distinct, non-overlapping colony morphologies: (1) white with deep-red spots, (2) uniformly pink, (3) white.
Comparator Or Baseline	CHROMagar Candida and Candida ID agar, which rely on subtle differences in color shades (e.g., blue, blue-green, turquoise) that can be subjectively misinterpreted.
Quantified Difference	Not applicable (qualitative observation).
Conditions	Visual inspection of colonies grown on agar plates after 24-48h at 37°C [1].

Why This Matters

This reduces inter-operator variability and the potential for diagnostic error, which is a key consideration for laboratories seeking to standardize procedures and minimize the need for specialized training or confirmatory tests.

• [1] Cooke, V. M., Miles, R. J., Price, R. G., Midgley, G., Khamri, W., & Richardson, A. C. (2002). New chromogenic agar medium for the identification of Candida spp. Applied and Environmental Microbiology, 68(7), 3622–3627. View Source

VLPA-GlcNAc Application Scenarios

Maximizing Sensitivity for Non-albicans Candida Detection

The combination of 100% sensitivity and specificity for the most common pathogenic Candida group (C. albicans/C. dubliniensis) and a 27.3% sensitivity advantage over a leading commercial agar for detecting C. tropicalis makes VLPA-GlcNAc-based media ideal for routine, high-throughput screening of patient samples. Its ability to minimize both false negatives and false positives directly improves the accuracy of initial culture reports, guiding more timely and appropriate antifungal therapy decisions [1].

Reducing Operator Variability in Chromogenic Agar Interpretation

The substantial increase in detection sensitivity for C. tropicalis and C. kefyr positions VLPA-GlcNAc as a powerful tool for epidemiological studies. It enables more accurate tracking of the prevalence and transmission of these increasingly drug-resistant non-albicans species within healthcare settings, which is often underestimated by less sensitive commercial chromogenic agars [1].

Developing Novel Chromogenic Media for Yeast Identification

The unambiguous and easily interpretable color readout (white with red spots, pink, or white) is a critical advantage for quality control laboratories where personnel may have varying levels of mycology expertise. This reduces the subjectivity associated with interpreting subtle color shades on other chromogenic media, leading to more consistent and reliable microbial limit test results for raw materials, finished products, and environmental monitoring [1].

Reference Substrate for Comparative Chromogenic Media Studies

For companies developing proprietary diagnostic kits or custom research media, the well-characterized performance profile of VLPA-GlcNAc—including the validated optimal concentration of 0.32 g/L in Sabouraud dextrose agar—provides a robust, evidence-based starting point. This data facilitates faster assay development and a clearer path to regulatory validation compared to using less-characterized alternative chromogenic glucosaminide substrates [1].

Application

Selection Property

Validation Focus

Detection sensitivity in non-albicans Candida panels

Reported sensitivity context for C. tropicalis/kefyr

Species-level detection endpoint review

Operator-independent colony interpretation

Three-category colony color scheme

Inter-operator consistency assessment

Defined chromogenic media development

Single defined substrate, published concentration

Formulation reproducibility and QC

Reference standard for chromogenic media comparisons

Published benchmark data against 115 strains

Comparative performance validation

• [1] Cooke, V. M., Miles, R. J., Price, R. G., Midgley, G., Khamri, W., & Richardson, A. C. (2002). New chromogenic agar medium for the identification of Candida spp. Applied and Environmental Microbiology, 68(7), 3622–3627. View Source